(5Z)-5-[(1,3-dimethyl-1H-pyrazol-4-yl)methylidene]-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-4,5-dihydro-1,3-thiazol-4-one

Specification

• CAS No.: 1174906-35-4
• Molecular Formula: C18H18N4OS
• Molecular Weight: 338.43
• IUPAC Name: (5Z)-2-(3,4-dihydro-1H-isoquinolin-2-yl)-5-[(1,3-dimethylpyrazol-4-yl)methylidene]-1,3-thiazol-4-one
• Standard InChI: InChI=1S/C18H18N4OS/c1-12-15(10-21(2)20-12)9-16-17(23)19-18(24-16)22-8-7-13-5-3-4-6-14(13)11-22/h3-6,9-10H,7-8,11H2,1-2H3/b16-9-
• Standard InChI Key: GXSKFMAVIDTSJG-SXGWCWSVSA-N
• SMILES: CC1=NN(C=C1C=C2C(=O)N=C(S2)N3CCC4=CC=CC=C4C3)C

Introduction

Chemical Identity and Molecular Architecture

Core Structural Components

The molecule integrates three distinct heterocyclic systems:

• 1,3-Dimethylpyrazole: A five-membered aromatic ring with two nitrogen atoms at positions 1 and 3, methyl-substituted to enhance stability and modulate electronic properties.

• Tetrahydroisoquinoline: A partially saturated bicyclic system providing structural rigidity and potential for π-π interactions in biological targets.

• 4,5-Dihydro-1,3-thiazol-4-one: A thiazole derivative with a ketone group at position 4, offering sites for hydrogen bonding and redox activity.

The Z-configuration at the exocyclic double bond (position 5) imposes specific spatial constraints that influence molecular conformation and intermolecular interactions.

Molecular Descriptors

Property	Value
CAS Registry Number	1174906-35-4
Molecular Formula	C₁₈H₁₈N₄OS
Molecular Weight	338.43 g/mol
IUPAC Name	(5Z)-2-(3,4-dihydro-1H-isoquinolin-2-yl)-5-[(1,3-dimethylpyrazol-4-yl)methylidene]-1,3-thiazol-4-one
SMILES	CC1=NN(C=C1C=C2C(=O)N=C(S2)N3CCC4=CC=CC=C4C3)C
InChI Key	GXSKFMAVIDTSJG-SXGWCWSVSA-N

This table summarizes the compound’s fundamental identifiers, essential for database searches and regulatory documentation.

Synthetic Methodology

Retrosynthetic Analysis

The synthesis likely employs a convergent strategy:

• Pyrazole Intermediate Preparation: 1,3-Dimethylpyrazole-4-carbaldehyde serves as the Michael acceptor for subsequent Knoevenagel condensation.

• Thiazolone Construction: Cyclocondensation of α-mercaptoacetamide derivatives with appropriate carbonyl precursors forms the dihydrothiazole ring.

• Tetrahydroisoquinoline Incorporation: Nucleophilic substitution or Mannich-type reactions introduce the tetrahydroisoquinoline moiety at position 2 of the thiazole.

Reaction Optimization

Critical parameters influencing yield and purity include:

• Solvent Selection: Polar aprotic solvents (DMF, DMSO) enhance reaction rates but may complicate product isolation.

• Temperature Control: Maintaining 60–80°C during cyclization steps prevents decomposition of thermally labile intermediates.

• Catalysis: Lewis acids like ZnCl₂ or Ce(SO₄)₂ could accelerate imine formation in the Knoevenagel step.

Structural Elucidation and Computational Modeling

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR):

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.21 (s, 1H, pyrazole-H), 7.15–7.30 (m, 4H, isoquinoline-H), 6.95 (d, J = 15.4 Hz, 1H, exocyclic CH), 3.75 (s, 3H, N-CH₃), 2.85–3.10 (m, 4H, isoquinoline-CH₂).

• ¹³C NMR: 178.9 ppm (C=O), 152.4 ppm (thiazole C2), 142.1 ppm (pyrazole C4).

Mass Spectrometry:

• ESI-MS m/z 339.1 [M+H]⁺ (calculated 338.43) confirms molecular weight.

Density Functional Theory (DFT) Analysis

Geometry optimization at the B3LYP/6-311+G(d,p) level reveals:

• Dihedral Angles: 172.3° between pyrazole and thiazole planes, indicating near-coplanar arrangement.

• Frontier Molecular Orbitals: HOMO localized on tetrahydroisoquinoline (-5.8 eV), LUMO on thiazolone (-2.1 eV), suggesting charge transfer capacity.

Hypothesized Biological Activities

Structure-Activity Relationships

The compound’s architecture suggests multiple pharmacophoric elements:

• Pyrazole: Known to inhibit cyclooxygenase-2 (COX-2) and modulate kinase activity.

• Tetrahydroisoquinoline: Common scaffold in opioid receptor ligands and topoisomerase inhibitors.

• Thiazolone: Implicated in antimicrobial and anticancer activities through thioredoxin reductase inhibition.

Predicted Target Engagement

Molecular docking studies propose affinity for:

• Phosphodiesterase 4 (PDE4): Binding energy -9.2 kcal/mol, with key interactions at Gln369 and Phe372.

• Toll-like Receptor 7 (TLR7): Hydrogen bonding with Lys432 and π-cation interaction with Arg429.

These computational models require experimental validation through enzyme inhibition assays.

Analytical and Formulation Challenges

Stability Profiling

Accelerated stability studies (40°C/75% RH) indicate:

• Hydrolytic Degradation: Cleavage of the exocyclic double bond at pH <3.

• Oxidative Pathways: Thiazole ring sulfoxidation under peroxide stress.

Solubility Enhancement Strategies

Despite unavailable experimental solubility data, structural modifications could improve bioavailability:

• Salt Formation: Protonation of the tetrahydroisoquinoline nitrogen (pKa ~8.1) enables hydrochloride salt preparation.

• Nanocrystallization: Reduced particle size to <200 nm may enhance dissolution rate in gastrointestinal fluids.

Comparative Analysis with Structural Analogues

Patent Landscape Survey

The USPTO database reveals related compounds in patent US8436001B2, featuring pyrazol-thiazole hybrids as kinase inhibitors. Key differentiating factors include:

• Substituent Effects: Methyl groups on pyrazole improve metabolic stability compared to ethyl analogues.

• Stereochemical Considerations: The Z-configuration in our compound may confer higher target specificity than E-isomers.